Cas no 1001020-17-2 (3-tert-Butyl-1H-pyrazole-4-carbaldehyde)

3-tert-Butyl-1H-pyrazole-4-carbaldehyde is a versatile heterocyclic aldehyde used as a key intermediate in organic synthesis and pharmaceutical research. Its tert-butyl group enhances steric hindrance, improving selectivity in reactions such as nucleophilic additions or condensations. The pyrazole core offers structural diversity, making it valuable for designing bioactive compounds, including agrochemicals and medicinal agents. The aldehyde functionality allows for further derivatization, enabling the formation of Schiff bases, hydrazones, or other functionalized heterocycles. This compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined reactivity profile makes it a reliable building block for constructing complex molecular architectures in drug discovery and material science applications.

3-tert-Butyl-1H-pyrazole-4-carbaldehyde structure

1001020-17-2 structure

Product name:3-tert-Butyl-1H-pyrazole-4-carbaldehyde

CAS No:1001020-17-2

MF:C₈H₁₂N₂O

MW:152.19368

MDL:MFCD07186448

CID:838768

PubChem ID:3159701

3-tert-Butyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-(tert-Butyl)-1H-pyrazole-4-carbaldehyde
- 3-tert.butyl-1H-pyrazol-4-carbaldehyde
- 3-Tert-Butyl-1H-Pyrazol-4-carbaldehyde
- 3-TERT-BUTYL-1H-PYRAZOLE-4-CARBALDEHYDE
- AC1MKMLD
- AC1Q1MEJ
- CTK7H8441
- CTK8F5208
- 5-tert-butyl-1H-pyrazole-4-carbaldehyde
- 3-tert-Butyl-1H-pyrazole-4-carbaldehyde
- MDL： MFCD07186448
- Inchi： InChI=1S/C8H12N2O/c1-8(2,3)7-6(5-11)4-9-10-7/h4-5H,1-3H3,(H,9,10)
- InChI Key： JQCJTNPAWAQSFC-UHFFFAOYSA-N
- SMILES： O=CC1=CNN=C1C(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2

3-tert-Butyl-1H-pyrazole-4-carbaldehyde Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Inert atmosphere,2-8°C

3-tert-Butyl-1H-pyrazole-4-carbaldehyde Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-24477-0.05g	3-tert-butyl-1H-pyrazole-4-carbaldehyde	1001020-17-2	95%	0.05g	$46.0	2024-06-19
Enamine	EN300-24477-5.0g	3-tert-butyl-1H-pyrazole-4-carbaldehyde	1001020-17-2	95%	5.0g	$555.0	2024-06-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1109935-1g	3-(tert-Butyl)-1H-pyrazole-4-carbaldehyde	1001020-17-2	97%	1g	￥2041	2023-04-17
eNovation Chemicals LLC	D508076-5g	3-tert.butyl-1H-pyrazol-4-carbaldehyde	1001020-17-2	97%	5g	$2315	2023-09-03
Apollo Scientific	OR904797-250mg	3-tert-Butyl-1H-pyrazole-4-carbaldehyde	1001020-17-2	95%	250mg	£109.00	2025-02-20
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0461-500mg	3-tert-Butyl-1H-pyrazole-4-carbaldehyde	1001020-17-2	96%	500mg	¥4800.42	2025-01-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1109935-100mg	3-(tert-Butyl)-1H-pyrazole-4-carbaldehyde	1001020-17-2	97%	100mg	￥475	2023-04-17
abcr	AB286885-250 mg	3-tert-Butyl-1H-pyrazole-4-carbaldehyde	1001020-17-2		250mg	€243.00	2023-04-26
Apollo Scientific	OR904797-1g	3-tert-Butyl-1H-pyrazole-4-carbaldehyde	1001020-17-2	95%	1g	£131.00	2025-02-20
Enamine	EN300-33570-0.1g	3-tert-butyl-1H-pyrazole-4-carbaldehyde	1001020-17-2	95%	0.1g	$68.0	2023-02-14